Cas no 497250-66-5 (tert-Butyl 2-(2-Oxopyrrolidin-1-yl)acetate)

• Product Name: tert-Butyl 2-(2-Oxopyrrolidin-1-yl)acetate
• CAS No: 497250-66-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD23844302
• CID: 1531455
• PubChem ID: 21923262
• Update Time: 2025-11-05

tert-Butyl 2-(2-Oxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 2-oxo-, 1,1-dimethylethyl ester
• 2-(oxo-pyrrolidin-1-yl)-acetic acid tert-butyl ester
• MFCD23844302
• DB-364245
• XUA25066
• BS-4104
• TERT-BUTYL 2-(2-OXOPYRROLIDIN-1-YL)ACETATE
• SCHEMBL1364804
• SVZDNEOWYZIOCW-UHFFFAOYSA-N
• t-Butyl (2-oxopyrrolidin-1-yl)acetate
• AKOS018720392
• TERT-BUTYL2-(2-OXOPYRROLIDIN-1-YL)ACETATE
• 497250-66-5
• tert-Butyl 2-(2-Oxopyrrolidin-1-yl)acetate

• MDL： MFCD23844302
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)7-11-6-4-5-8(11)12/h4-7H2,1-3H3
• InChI Key： SVZDNEOWYZIOCW-UHFFFAOYSA-N
• SMILES： O(C(CN1C(CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 2-(2-Oxopyrrolidin-1-yl)acetate

tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate: A Comprehensive Overview

tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate (CAS No. 497250-66-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and versatile applications, has become a focal point for researchers exploring its potential in drug development, material science, and catalytic processes. In this article, we delve into the properties, synthesis, applications, and recent advancements related to tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate.

The molecular structure of tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate is characterized by a pyrrolidine ring fused with a ketone group, which contributes to its distinctive reactivity and stability. The tert-butyl substituent adds bulk to the molecule, enhancing its steric properties and influencing its behavior in various chemical reactions. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological systems and its suitability for advanced materials.

One of the most notable aspects of tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate is its role as an intermediate in organic synthesis. Its ability to participate in nucleophilic additions and cyclizations makes it a valuable building block for constructing complex molecules. For instance, researchers have utilized this compound in the synthesis of bioactive compounds, such as antibiotics and antiviral agents, where precise control over molecular architecture is crucial.

Recent advancements in green chemistry have also brought tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate into focus as an environmentally friendly alternative to traditional reagents. Its use in catalytic processes has been explored extensively, with studies demonstrating its efficiency in promoting enantioselective reactions—a critical requirement for producing chiral drugs with high optical purity.

In terms of applications, tert-butyl 2-(2-Oxopyrrolidin-1-yl)acetate has found utility in polymer science as well. Its ability to act as a crosslinking agent or a monomer component has opened new avenues for developing high-performance polymers with tailored mechanical and thermal properties. This versatility underscores its potential across diverse industrial sectors.

From a research perspective, the exploration of tert-butyl 2-(2-Oxopyrrolidin-1-y acetate) continues to yield fascinating insights. For example, recent investigations have delved into its photochemical properties, revealing its potential as a photosensitizer in photodynamic therapy—a promising avenue for cancer treatment.

In conclusion, tert-butyl 2-(2-Oxopyrrolidin-1-y acetate) (CAS No. 497250–66–5) stands out as a multifaceted compound with significant implications across various scientific domains. Its structural attributes, coupled with recent research breakthroughs, position it as a key player in advancing both academic and industrial applications.